molecular formula C11H14O4 B8378387 2-Methoxy-6-(dimethoxymethyl)benzaldehyde

2-Methoxy-6-(dimethoxymethyl)benzaldehyde

Cat. No.: B8378387
M. Wt: 210.23 g/mol
InChI Key: UNAKPZUFXZRYES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-6-(dimethoxymethyl)benzaldehyde is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

2-(dimethoxymethyl)-6-methoxybenzaldehyde

InChI

InChI=1S/C11H14O4/c1-13-10-6-4-5-8(9(10)7-12)11(14-2)15-3/h4-7,11H,1-3H3

InChI Key

UNAKPZUFXZRYES-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1C=O)C(OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the dimethyl acetal of m-anisaldehyde (490 mg) in dry diethyl ether (10 mL) at 0° was treated with a 1.7 molar solution of t-butyllithium (1.75 mL). The solution was stirred for 1 h at 0°, followed by addition of anhydrous dimethylformamide (0.25 mL). The solution was allowed to warm to 23° over 15 h, quenched by the addition of water, and extracted with ethyl acetate (2×50 mL). The combined organic layers were dried (MgSO4) and evaporated. The residue was purified by chromatography on silica using 90% hexane-ethyl acetate as eluent to afford the title compound as a pale yellow oil (255 mg).
[Compound]
Name
dimethyl acetal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
490 mg
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.75 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.25 mL
Type
reactant
Reaction Step Two

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